(E)-2-cyano-N-(4-methoxybenzyl)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)acrylamide
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Description
(E)-2-cyano-N-(4-methoxybenzyl)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)acrylamide is a useful research compound. Its molecular formula is C23H23F3N4O2 and its molecular weight is 444.458. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Research on similar compounds includes the synthesis and characterization of new derivatives for potential therapeutic applications. For example, new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were synthesized to study their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating a potential application in cancer research (Hassan, Hafez, & Osman, 2014).
Photoprotective Effects
- Another study focused on a novel heterocyclic derivative, highlighting its photoprotective effects and potential as a new sunscreen product. This research underscores the compound's stability and redox potential, indicating its usefulness in developing photoprotective skincare products (Vinhal et al., 2016).
Corrosion Inhibition
- The compound has also been explored for its corrosion inhibition properties, demonstrating effectiveness in protecting metals in corrosive environments. This application is crucial for extending the lifespan of metals in industrial settings (Abu-Rayyan et al., 2022).
Mechanofluorochromic Properties
- Studies have been conducted on derivatives exhibiting mechanofluorochromic properties, where changes in molecular structure upon mechanical stimulus lead to changes in fluorescence. This property is valuable for developing materials with applications in sensors and displays (Song et al., 2015).
Properties
IUPAC Name |
(E)-2-cyano-N-[(4-methoxyphenyl)methyl]-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23F3N4O2/c1-32-21-7-5-17(6-8-21)15-28-22(31)18(14-27)16-29-9-11-30(12-10-29)20-4-2-3-19(13-20)23(24,25)26/h2-8,13,16H,9-12,15H2,1H3,(H,28,31)/b18-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQQNTLFWYDBSTJ-FBMGVBCBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C(=CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)CNC(=O)/C(=C/N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.